Cas no 1805421-19-5 (2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine)
2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine
-
- Inchi: 1S/C8H7Br2F2NO/c1-14-6-5(8(11)12)4(2-9)3-13-7(6)10/h3,8H,2H2,1H3
- InChI Key: VVZREKMMRMJWAI-UHFFFAOYSA-N
- SMILES: BrCC1C=NC(=C(C=1C(F)F)OC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 3
- Topological Polar Surface Area: 22.1
2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057931-1g |
2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine |
1805421-19-5 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine
Professional Introduction to 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1805421-19-5)
2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine, with the CAS number 1805421-19-5, is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and methyl groups, along with a difluoromethyl moiety, provides numerous opportunities for further chemical modifications, enabling its application in the development of novel drugs and agrochemicals.
The compound's structure is particularly interesting due to the combination of electron-withdrawing and electron-donating groups. The 2-bromo substituent at the C2 position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. Additionally, the 5-(bromomethyl) group at the C5 position allows for further functionalization via nucleophilic addition reactions, opening up possibilities for the synthesis of ethers, thioethers, and other derivatives.
The 4-(difluoromethyl) group introduces unique electronic properties to the molecule, influencing its metabolic stability and interaction with biological targets. Difluoromethyl groups are well-known for their ability to enhance metabolic stability by reducing susceptibility to oxidative degradation. This property is particularly valuable in pharmaceutical applications where long-term bioavailability is crucial. Furthermore, the presence of this group can modulate the binding affinity of drug candidates by affecting hydrophobic interactions and electronic distribution.
The 3-methoxy substituent at the C3 position contributes to the compound's overall electronic environment, influencing its reactivity and potential biological activity. Methoxy groups are commonly found in bioactive molecules due to their ability to participate in hydrogen bonding and affect molecular recognition processes. In the context of drug discovery, methoxy-substituted pyridines have shown promise as pharmacophores in various therapeutic areas, including central nervous system disorders and oncology.
In recent years, 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine has garnered attention in academic research for its role as a key intermediate in synthesizing novel heterocyclic compounds. Its structural features make it an ideal candidate for exploring new synthetic pathways and developing innovative drug candidates. For instance, researchers have utilized this compound to synthesize substituted pyridines that exhibit potent activity against bacterial infections and inflammatory diseases.
One notable application of this compound is in the development of antimicrobial agents. The combination of bromo and methyl groups facilitates the introduction of additional functional moieties that can target bacterial enzymes or interfere with essential metabolic pathways. Recent studies have demonstrated that derivatives of 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine exhibit promising activity against multidrug-resistant bacteria, highlighting their potential as lead compounds for new antibiotics.
Another area where this compound has shown significant promise is in the field of antiviral research. The unique electronic properties introduced by the difluoromethyl group can influence the binding affinity of viral proteases and polymerases, making it an attractive scaffold for designing inhibitors. Preliminary studies have indicated that certain derivatives of this compound inhibit viral replication by disrupting critical enzymatic processes, offering a new avenue for antiviral drug development.
The versatility of 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine also extends to agrochemical applications. Pyridine-based compounds are widely used as active ingredients in pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. Researchers have explored derivatives of this compound as potential herbicides and fungicides, demonstrating their efficacy in controlling plant pathogens and weed growth.
In conclusion, 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1805421-19-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable building block for synthesizing novel bioactive molecules. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, reinforcing its importance in modern chemical biology.
1805421-19-5 (2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)